2-(benzo[d][1,3]dioxol-5-yl)-N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-N-[[3-(1-methylpyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl]acetamide
• InChI: InChI=1S/C17H16N4O4/c1-21-6-2-3-12(21)17-19-16(25-20-17)9-18-15(22)8-11-4-5-13-14(7-11)24-10-23-13/h2-7H,8-10H2,1H3,(H,18,22)
• InChI Key: RCARSSVJBJPVPD-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C2=NOC(=N2)CNC(=O)CC3=CC4=C(C=C3)OCO4
• Molecular Formula: C17H16N4O4
• Molecular Weight: 340.33 g/mol

Description

The compound appears to contain a benzo[d][1,3]dioxol-5-yl moiety, which is a structural motif found in many natural products. It also contains a 1,2,4-oxadiazol ring, which is a heterocyclic compound.

Synthesis Analysis

While specific synthesis methods for this compound are not available, compounds with similar structures have been synthesized in the past. For example, benzo[d][1,3]dioxole substituted organo selenium compounds have been synthesized and characterized.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using various spectroscopic techniques such as multinuclear NMR (1H, 13C and 77Se), IR and mass spectrometry. Single crystal X-ray crystallography has also been used to determine the solid-state structure.

Scientific Research Applications

Synthesis and Characterization

A study by Pandya et al. (2019) synthesized a library of 2-substituted-1-(2-(5-((5-5-benzoyl-1H-benzo[d][1,2,3]triazole-1-yl)methyl)-2-thioxo-1,3,4-oxadiazol-3(2H)-yl) acetamido)-5-oxo-2,5-dihydro-1H-pyrrole-3-carboxylic acids. These compounds were characterized using various spectroscopy techniques and showed good to moderate activity against bacterial and fungal strains, as well as excellent drug-likeness properties in in-silico analysis (Pandya et al., 2019).

Antimicrobial Activity

The compounds synthesized in the above study demonstrated significant antimicrobial activity against several bacterial and fungal strains, indicating their potential use in developing new antimicrobial agents. Particularly, compounds 6b and 6f showed better activity compared to standard drugs like ciprofloxacin and pyrazinamide (Pandya et al., 2019).

Drug-likeness and ADME Prediction

The in-silico ADME prediction properties of these compounds were evaluated, indicating excellent drug-likeness properties. This suggests these compounds have favorable pharmacokinetic profiles, making them suitable candidates for further drug development processes (Pandya et al., 2019).

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. It would also be interesting to explore its biological activity given the known activities of similar compounds.